Cas no 1251707-35-3 (N-(3-chloro-4-methoxyphenyl)-2-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]sulfanyl}acetamide)

• Product Name: N-(3-chloro-4-methoxyphenyl)-2-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]sulfanyl}acetamide
• CAS No: 1251707-35-3
• MF: C₁₇H₁₉ClN₄O₂S
• MW: 378.876361131668
• CID: 5901529
• PubChem ID: 49663281
• Update Time: 2025-05-19

N-(3-chloro-4-methoxyphenyl)-2-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methoxyphenyl)-2-(4-pyrrolidin-1-ylpyrimidin-2-yl)sulfanylacetamide
• N-(3-chloro-4-methoxyphenyl)-2-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]sulfanyl}acetamide
• N-(3-chloro-4-methoxyphenyl)-2-((4-(pyrrolidin-1-yl)pyrimidin-2-yl)thio)acetamide
• 1251707-35-3
• F3406-5637
• AKOS024484447
• VU0623481-1

• Inchi： 1S/C17H19ClN4O2S/c1-24-14-5-4-12(10-13(14)18)20-16(23)11-25-17-19-7-6-15(21-17)22-8-2-3-9-22/h4-7,10H,2-3,8-9,11H2,1H3,(H,20,23)
• InChI Key： ZSWIJZKAHZHTTC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(Cl)=C1)(=O)CSC1=NC=CC(N2CCCC2)=N1

Computed Properties

• Exact Mass: 378.0917247g/mol
• Monoisotopic Mass: 378.0917247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 92.6Ų

Additional information on N-(3-chloro-4-methoxyphenyl)-2-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]sulfanyl}acetamide

Professional Introduction to N-(3-chloro-4-methoxyphenyl)-2-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]sulfanyl}acetamide and CAS No. 1251707-35-3

N-(3-chloro-4-methoxyphenyl)-2-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]sulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by the CAS number CAS No. 1251707-35-3, represents a novel class of molecules with potential therapeutic applications. The unique structural features of this compound, including its aromatic ring system and functional groups, make it a subject of intense study for researchers aiming to develop new drugs and therapeutic strategies.

The molecular structure of N-(3-chloro-4-methoxyphenyl)-2-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]sulfanyl}acetamide incorporates several key chemical motifs that are known to be important in drug design. The presence of a chloro group at the 3-position of the phenyl ring and a methoxy group at the 4-position introduces electronic and steric effects that can influence the compound's interactions with biological targets. Additionally, the sulfanyl group bridging the pyrimidine ring and the acetamide moiety provides a versatile scaffold for further chemical modifications, enabling the development of derivatives with enhanced pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to explore the binding modes of this compound with various biological targets. Studies have indicated that N-(3-chloro-4-methoxyphenyl)-2-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]sulfanyl}acetamide may interact with proteins involved in signal transduction pathways, making it a promising candidate for treating diseases such as cancer and inflammatory disorders. The pyrimidine core of the molecule is particularly noteworthy, as it is a common pharmacophore in many approved drugs due to its ability to form hydrogen bonds and stack effectively within protein binding pockets.

In vitro studies have demonstrated that this compound exhibits notable activity against certain enzymes and receptors. For instance, preliminary data suggest that it may inhibit the activity of kinases, which are critical enzymes in cellular signaling cascades. The ability to modulate kinase activity is of great interest in oncology research, as dysregulation of kinases is often associated with tumor growth and progression. Furthermore, the compound's interaction with other targets, such as transcription factors and ion channels, is being actively investigated to uncover additional therapeutic potentials.

The synthesis of N-(3-chloro-4-methoxyphenyl)-2-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]sulfanyl}acetamide presents unique challenges due to its complex architecture. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed sulfanylation have been instrumental in constructing the key functional groups efficiently. These advances not only facilitate the production of the compound but also open up possibilities for synthesizing analogs with tailored properties.

The pharmacokinetic profile of this compound is another area of active research. Understanding how N-(3-chloro-4-methoxyphenyl)-2-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]sulfanyl}acetamide is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic use. Preliminary pharmacokinetic studies suggest that the compound has a reasonable bioavailability and moderate metabolic stability, which are favorable attributes for further development into a drug candidate. However, additional studies are needed to fully characterize its ADME properties and identify potential liabilities.

The potential applications of N-(3-chloro-4-methoxyphenyl)-2-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]sulfanyl}acetamide extend beyond oncology. Researchers are exploring its efficacy in treating inflammatory diseases by targeting specific inflammatory pathways. The sulfanyl group in particular has been shown to modulate inflammatory responses by interacting with cysteine residues in signaling proteins. This capability makes the compound a valuable tool for developing anti-inflammatory agents that could address conditions such as rheumatoid arthritis and Crohn's disease.

Future directions in the study of this compound include exploring its potential as an antimicrobial agent. The structural features that make it effective against kinases may also confer activity against bacteria and fungi by disrupting essential cellular processes. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating these findings into clinical applications. By leveraging interdisciplinary approaches, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

In conclusion, N-(3-chloro-4-methoxyphenyl)-2-{[4-(pyrrolidin- 1 -yl)pyrimidin- 2 -yl]sulfanyl}acetamide (CAS No. 1251707- 35- 3) is a promising chemical entity with diverse therapeutic implications. Its unique structure and functional groups make it an attractive candidate for further investigation in drug discovery. As research continues to uncover its biological activities and optimize its pharmacological properties, this compound holds significant potential for addressing unmet medical needs across multiple disease areas.